Cas no 1804702-81-5 (Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate)
Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate is a versatile pyridine-based intermediate used in pharmaceutical and agrochemical synthesis. Its key structural features include a reactive bromo substituent at the 3-position and a difluoromethyl group at the 5-position, enabling selective functionalization for further derivatization. The ethyl ester moiety enhances solubility in organic solvents, facilitating downstream reactions. This compound is particularly valuable in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, due to the bromine's reactivity. The difluoromethyl group contributes to metabolic stability in bioactive molecules, making it useful in drug discovery. High purity and consistent quality ensure reliable performance in synthetic applications.
1804702-81-5 structure
Product Name:Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate
CAS No:1804702-81-5
MF:C9H8BrF2NO2
MW:280.066128730774
CID:4846919
Update Time:2025-06-07
Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate
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- Inchi： 1S/C9H8BrF2NO2/c1-2-15-9(14)7-6(10)3-5(4-13-7)8(11)12/h3-4,8H,2H2,1H3
- InChI Key： XIQJUEHSZZORBD-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(F)F)=CN=C1C(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 228
- XLogP3: 2.7
- Topological Polar Surface Area: 39.2
Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029077534-250mg |
Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate |
1804702-81-5 | 97% | 250mg |
$489.60 | 2022-04-01 | |
| Alichem | A029077534-500mg |
Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate |
1804702-81-5 | 97% | 500mg |
$847.60 | 2022-04-01 | |
| Alichem | A029077534-1g |
Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate |
1804702-81-5 | 97% | 1g |
$1,564.50 | 2022-04-01 |
Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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